2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• CAS No.: 476486-04-1
• Molecular Formula: C24H21ClN4OS
• Molecular Weight: 449.0 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H21ClN4OS/c1-16-7-13-20(14-8-16)29-23(18-9-11-19(25)12-10-18)27-28-24(29)31-15-22(30)26-21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,26,30)
• InChI Key: QKGGEQBLXJPEHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C)C4=CC=C(C=C4)Cl

Description

SALOR-INT L226793-1EA, also known by its CAS number 476486-04-1, is a chemical compound with a variety of applications in scientific research and industry. It is known for its unique chemical properties and versatility in different reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of SALOR-INT L226793-1EA typically involves a series of chemical reactions that require precise conditions. One common method involves the reaction of benzylamine with isopropyl sulfonic acid chloride to generate 4-isopropylbenzyl sulfonate, followed by a dehydration reaction to obtain the final product .

Industrial Production Methods

In an industrial setting, the production of SALOR-INT L226793-1EA is scaled up using similar synthetic routes but with optimized conditions to ensure higher yields and purity. The process involves the use of large-scale reactors and controlled environments to maintain the necessary reaction conditions.

Chemical Reactions Analysis

Types of Reactions

SALOR-INT L226793-1EA undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce corresponding oxides, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

SALOR-INT L226793-1EA has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: It is utilized in biochemical assays and as a tool for studying biological pathways.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of SALOR-INT L226793-1EA involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, thereby influencing biochemical processes. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to SALOR-INT L226793-1EA include:

• SALOR-INT L441821-1EA
• 4-Isopropylbenzylamine
• Benzylamine derivatives

Uniqueness

What sets SALOR-INT L226793-1EA apart from these similar compounds is its unique chemical structure and properties, which make it particularly versatile in various reactions and applications. Its ability to undergo multiple types of chemical reactions and its wide range of applications in different fields highlight its uniqueness.